Cas no 1170085-64-9 (1-(diphenylmethyl)-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea)

• Product Name: 1-(diphenylmethyl)-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea
• CAS No: 1170085-64-9
• MF: C₂₃H₂₁N₃O₂
• MW: 371.431745290756
• CID: 5748377
• PubChem ID: 30375910
• Update Time: 2025-05-24

1-(diphenylmethyl)-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-benzhydryl-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea
• VU0646929-1
• 1-(diphenylmethyl)-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea
• 1170085-64-9
• AKOS024513195
• 1-benzhydryl-3-(2-oxo-3,4-dihydro-1H-quinolin-6-yl)urea
• F5540-0011

• Inchi： 1S/C23H21N3O2/c27-21-14-11-18-15-19(12-13-20(18)25-21)24-23(28)26-22(16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-10,12-13,15,22H,11,14H2,(H,25,27)(H2,24,26,28)
• InChI Key： JFJFLTTUJFHXSR-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=C(C=CC=2N1)NC(NC(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 371.16337692g/mol
• Monoisotopic Mass: 371.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 70.2Ų

Additional information on 1-(diphenylmethyl)-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea

Professional Introduction to Compound with CAS No. 1170085-64-9 and Product Name: 1-(diphenylmethyl)-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea

The compound identified by the CAS number 1170085-64-9 and the product name 1-(diphenylmethyl)-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The compound belongs to a class of heterocyclic ureas, which are known for their diverse biological activities and have been extensively studied for their pharmacological properties.

The structural framework of 1-(diphenylmethyl)-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea incorporates a diphenylmethyl group and a tetrahydroquinoline moiety, both of which contribute to its complex pharmacophoric properties. The diphenylmethyl group is a common pharmacophore in drug design due to its ability to interact with biological targets through hydrophobic and van der Waals forces. On the other hand, the tetrahydroquinoline ring system is known for its presence in various bioactive natural products and synthetic compounds, often exhibiting significant biological activity.

Recent research in the field of medicinal chemistry has highlighted the importance of urea-based compounds in drug development. Urea derivatives are particularly interesting because they can form hydrogen bonds with biological targets, leading to strong binding interactions. This property makes them valuable candidates for the development of new therapeutic agents. The compound 1-(diphenylmethyl)-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea is no exception and has been the subject of several studies aimed at elucidating its potential pharmacological effects.

One of the most compelling aspects of this compound is its potential as an inhibitor of various enzymes and receptors involved in critical biological pathways. For instance, studies have suggested that it may interact with enzymes such as kinases and phosphodiesterases, which are implicated in a wide range of diseases including cancer and inflammatory disorders. The tetrahydroquinoline moiety, in particular, has been shown to exhibit inhibitory activity against certain kinases, making it a promising scaffold for further derivatization and optimization.

In addition to its enzyme-targeting capabilities, 1-(diphenylmethyl)-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea has also been investigated for its potential as an anti-inflammatory agent. In preclinical studies, it has demonstrated ability to modulate inflammatory pathways by interacting with specific receptors and signaling molecules. This property is particularly relevant given the increasing recognition of inflammation as a key factor in many chronic diseases. The compound's ability to interfere with inflammatory cascades without causing significant side effects makes it an attractive candidate for therapeutic development.

The synthesis of 1-(diphenylmethyl)-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the diphenylmethyl group necessitates careful selection of coupling reagents and catalysts to ensure high yield and purity. Similarly, the incorporation of the tetrahydroquinoline ring system requires specialized synthetic strategies that often involve cyclization reactions and subsequent functional group modifications. These synthetic challenges highlight the expertise required to produce this compound on a scalable basis.

Recent advancements in synthetic methodologies have made it possible to streamline the synthesis of complex molecules like 1-(diphenylmethyl)-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea. Techniques such as flow chemistry and microwave-assisted synthesis have significantly reduced reaction times and improved yields. These innovations not only make the production process more efficient but also enhance the overall quality of the final product. As a result, researchers can now more easily explore the pharmacological potential of this compound without being constrained by synthetic limitations.

The pharmacological evaluation of 1-(diphenylmethyl)-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea has been conducted using both in vitro and in vivo models. In vitro studies have revealed promising activity against various biological targets, including enzymes involved in signal transduction pathways and receptors associated with neurotransmission. These findings have laid the groundwork for further investigation into its potential therapeutic applications.

In vivo studies have provided additional insights into the pharmacological profile of this compound. Animal models have shown that it can modulate physiological processes without causing significant toxicity or side effects at effective doses. This makes it a promising candidate for further development into a clinical drug candidate. However, additional studies are needed to fully understand its long-term safety profile and optimal dosing regimen.

The future prospects for 1-(diphenylmethyl)-3-(2-oxo-1,2，